Cas no 2877629-97-3 (N-cyclopropyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine-3-carboxamide)

• Product Name: N-cyclopropyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine-3-carboxamide
• CAS No: 2877629-97-3
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 5330258
• PubChem ID: 165434472
• Update Time: 2025-07-23

N-cyclopropyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040867516
• F6753-3190
• 2877629-97-3
• N-cyclopropyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine-3-carboxamide
• N-Cyclopropyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-piperidinecarboxamide

• Inchi： 1S/C13H20N4O2/c1-9-15-16-12(19-9)8-17-6-2-3-10(7-17)13(18)14-11-4-5-11/h10-11H,2-8H2,1H3,(H,14,18)
• InChI Key： XHZPRNAKNAFQLT-UHFFFAOYSA-N
• SMILES： N1(CC2=NN=C(C)O2)CCCC(C(NC2CC2)=O)C1

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.64±0.20(Predicted)

Additional information on N-cyclopropyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine-3-carboxamide

Introduction to N-cyclopropyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine-3-carboxamide (CAS No. 2877629-97-3)

N-cyclopropyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2877629-97-3, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a cyclopropyl moiety and a 5-methyl-1,3,4-oxadiazole ring system, makes it a fascinating subject for further investigation.

The piperidine core in the molecular structure of N-cyclopropyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine-3-carboxamide contributes to its unique pharmacological properties. Piperidine derivatives are well-known for their role in the development of various therapeutic agents due to their ability to interact with biological targets in a specific manner. The presence of the cyclopropyl group enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within the body.

The 5-methyl-1,3,4-oxadiazole moiety is another key feature of this compound. Oxadiazole derivatives have been extensively studied for their potential applications in medicinal chemistry. These heterocyclic compounds often exhibit significant biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the methyl group in the oxadiazole ring further modulates its electronic properties and reactivity, making it a versatile scaffold for drug design.

In recent years, there has been a growing interest in developing novel compounds that can modulate neurotransmitter systems. N-cyclopropyl-1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidine-3-carboxamide has shown potential in this area due to its structural similarity to known psychoactive substances. However, it is important to note that the compound's effects on the central nervous system are still under investigation and require thorough clinical evaluation.

The synthesis of N-cyclopropyl-1-[(5-methyl-1,3,4 oxadiazol -2 -yl)methyl]piperidine -3 -carboxamide involves multiple steps and requires precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound. Advances in catalytic methods and green chemistry principles have also contributed to more efficient and environmentally friendly synthetic routes.

The pharmacological profile of N-cyclopropyl-[(5 methyl -1 , 3 , 4 oxadiazol -2 - yl ) methyl ]piperidine -3 -carboxamide is being actively explored in preclinical studies. Initial findings suggest that this compound may have therapeutic potential in treating various neurological disorders. The interaction between the piperidine core and neurotransmitter receptors is a key area of focus for researchers aiming to develop new treatments for conditions such as depression and anxiety.

The structural features of N-cyclopropyl-[(5 methyl -1 , 3 , 4 oxadiazol -2 - yl ) methyl ]piperidine -3 -carboxamide also make it an attractive candidate for further derivatization. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility allows for the development of a library of related compounds that can be screened for enhanced efficacy and reduced side effects.

In conclusion, N-cyclopropyl-[(5 methyl -1 , 3 , 4 oxadiazol -2 - yl ) methyl ]piperidine -3 -carboxamide (CAS No. 2877629-97-3) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its properties and mechanisms of action, this compound is likely to play an important role in future medical treatments.